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Compound of Interest

Compound Name: Lamotrigine isethionate

Cat. No.: B563414

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Lamotrigine, an anticonvulsant drug, is classified as acutely toxic if swallowed
and requires specific procedures for its disposal.[1][2] The isethionate salt of lamotrigine follows
the same disposal protocols as the parent compound, as its hazardous properties dictate the
necessary precautions.[1] Adherence to federal, state, and local regulations is mandatory, and
disposal must be conducted through a licensed hazardous waste contractor.[1]

Hazard Classification and Transportation
Information

To facilitate proper waste management, it is crucial to understand the hazard classification of
lamotrigine. This information is essential for correct labeling, storage, and transportation of the
waste material.
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Classification |
Parameter o Source(s)
Specification

o Acute Toxicity 3 (Oral), H301:
GHS Hazard Classification o [1]
Toxic if swallowed

GHS Signal Word Danger [1]

. TOXIC SOLID, ORGANIC,
DOT Shipping Name o [1][2]
N.O.S. (Lamotrigine)

UN Number UN2811 [1]
Hazard Class 6.1 (Toxic Substances) [1]
Packing Group 1] [1]

Step-by-Step Disposal Protocol for Lamotrigine
Isethionate

The following protocol outlines the necessary steps for the safe disposal of lamotrigine
isethionate and materials contaminated with it. This procedure applies to unused or expired
pure compounds, solutions containing lamotrigine isethionate, and contaminated laboratory
materials such as pipette tips, gloves, vials, and bench paper.[1]

1. Hazard Assessment and Personal Protective Equipment (PPE): Before handling lamotrigine
isethionate waste, it is critical to recognize its classification as an acutely toxic substance.[1]
Appropriate PPE must be worn to minimize exposure. This includes:

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash
goggles.[3]

e Hand Protection: Nitrile gloves; double-gloving is recommended.[3]
e Body Protection: A fully buttoned laboratory coat.[3]

o Respiratory Protection: A NIOSH-approved respirator is recommended when handling the
powder form outside of a fume hood.[3]
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2. Waste Segregation and Collection: Proper segregation of waste streams is essential to
prevent accidental chemical reactions and to ensure compliant disposal.

e Solid Waste: Unused or expired solid lamotrigine isethionate should be collected in a
designated, sealed, and clearly labeled hazardous chemical waste container.[3]

e Liquid Waste: Solutions containing lamotrigine isethionate must be collected in a
compatible, sealed, and clearly labeled hazardous chemical waste container. Do not mix with
incompatible waste streams.[3]

o Contaminated Labware: All disposable materials that have come into contact with
lamotrigine isethionate, such as gloves, pipette tips, and wipes, should be placed in a
designated, sealed, and clearly labeled hazardous chemical waste container.[3]

e Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated,
puncture-resistant sharps container that is also rated for hazardous chemical waste.[3]

3. Labeling and Storage: All waste containers must be clearly labeled with the words
"Hazardous Waste" and the specific chemical name, "Lamotrigine Isethionate".[4] Containers
should be kept tightly sealed to prevent leaks or spills and stored in a cool, dry, and well-
ventilated area away from incompatible materials.[5] Adhere to institutional and regulatory time
limits for the storage of hazardous waste.[1]

4. Final Disposal: The disposal of lamotrigine isethionate waste must be handled by
professionals.

o Engage Professionals: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.[1]

o Documentation: Maintain accurate records of waste generation and disposal as required by
your institution and the Resource Conservation and Recovery Act (RCRA).[1]

It is strictly prohibited to dispose of lamotrigine isethionate down the drain or in the regular
trash.[1][6]
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Lamotrigine Isethionate Disposal Workflow
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Caption: Workflow for the proper disposal of Lamotrigine Isethionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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